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Compound of Interest

Compound Name:
Bis(methylsulfinylethyl)sulfone-

13C4

Cat. No.: B13422298 Get Quote

An In-depth Technical Guide to
Bis(methylsulfinylethyl)sulfone-13C4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of Bis(methylsulfinylethyl)sulfone-13C4. This isotopically labeled compound

serves as a crucial internal standard for the quantitative analysis of its unlabeled analogue, a

significant metabolite of the chemical warfare agent sulfur mustard.

Core Chemical Properties
Bis(methylsulfinylethyl)sulfone-13C4 is a stable, isotopically labeled organic molecule. While

specific experimental data on the physical properties of the 13C4-labeled variant are not

extensively published, the following tables summarize the known properties of both the labeled

compound and its unlabeled analogue.

Table 1: Chemical Properties of Bis(methylsulfinylethyl)sulfone-13C4
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Property Value

Chemical Name 1,1'-Sulfonylbis[2-(methylsulfinyl)ethane]-13C4

Synonyms Bis(methylsulfinylethyl)sulfone-13C4

Molecular Formula C₂¹³C₄H₁₄O₄S₃

Molecular Weight 250.34 g/mol [1]

CAS Number 672310-55-3[1]

Appearance White to Off-White Solid

Purity Typically >95%

Storage Store at 4°C for long-term stability.

Table 2: Chemical Properties of Bis(methylsulfinylethyl)sulfone (Unlabeled)

Property Value

Chemical Name 1,1'-Sulfonylbis[2-(methylsulfinyl)ethane]

Molecular Formula C₆H₁₄O₄S₃

Molecular Weight 246.37 g/mol [2]

CAS Number 137371-96-1[2]

Density 1.469 g/cm³ (predicted)[3]

Boiling Point 637.1 °C at 760 mmHg (predicted)[3]

Flash Point 339.1 °C (predicted)[3]

Solubility Slightly soluble in DMSO and Methanol.

Metabolic Pathway of Sulfur Mustard
The unlabeled form of this compound, Bis(methylsulfinylethyl)sulfone, is a key metabolite of

sulfur mustard. Its formation in vivo is a result of a multi-step detoxification process.
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Understanding this pathway is critical for the development of biomarkers for sulfur mustard

exposure.
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Metabolic Pathway of Sulfur Mustard
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Proposed Synthesis of Bis(methylsulfinylethyl)sulfone-13C4

13C-labeled Precursor

Step 1: Synthesis of
1,2-Ethanedithiol-13C2

Step 2: Synthesis of
Bis(2-(methylthio)ethyl-13C2)sulfide

Step 3: Oxidation to
Bis(methylsulfinylethyl)sulfone-13C4

Final Product
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Quantitative Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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